N-(1-adamantylmethyl)-1-ethyl-1H-pyrazole-4-sulfonamide

• IUPAC Name: N-(1-adamantylmethyl)-1-ethylpyrazole-4-sulfonamide
• InChI: InChI=1S/C16H25N3O2S/c1-2-19-10-15(9-17-19)22(20,21)18-11-16-6-12-3-13(7-16)5-14(4-12)8-16/h9-10,12-14,18H,2-8,11H2,1H3
• InChI Key: AYAGRVLTABGOTB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)S(=O)(=O)NCC23CC4CC(C2)CC(C4)C3
• Molecular Formula: C16H25N3O2S
• Molecular Weight: 323.5 g/mol

Description

N-(1-adamantylmethyl)-1-ethyl-1H-pyrazole-4-sulfonamide, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). AMPK is an important energy sensor in cells that regulates cellular metabolism and energy homeostasis. A-769662 has been shown to have potential therapeutic applications in the treatment of metabolic disorders such as diabetes and obesity.

Mechanism of Action

N-(1-adamantylmethyl)-1-ethyl-1H-pyrazole-4-sulfonamide activates AMPK by binding to the γ-subunit of the enzyme. This leads to allosteric activation of AMPK and phosphorylation of downstream targets involved in cellular metabolism and energy homeostasis. N-(1-adamantylmethyl)-1-ethyl-1H-pyrazole-4-sulfonamide has been shown to activate AMPK in a dose-dependent manner and to have a greater effect on AMPK activation than other known activators of the enzyme.
Biochemical and Physiological Effects:
N-(1-adamantylmethyl)-1-ethyl-1H-pyrazole-4-sulfonamide has been shown to have a number of biochemical and physiological effects. It has been shown to increase glucose uptake and insulin sensitivity in skeletal muscle cells, as well as increase fatty acid oxidation and decrease lipid accumulation in liver cells. N-(1-adamantylmethyl)-1-ethyl-1H-pyrazole-4-sulfonamide has also been shown to have anti-inflammatory effects and to protect against oxidative stress in cells. In animal studies, N-(1-adamantylmethyl)-1-ethyl-1H-pyrazole-4-sulfonamide has been shown to improve glucose tolerance and insulin sensitivity, as well as reduce body weight and adiposity.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(1-adamantylmethyl)-1-ethyl-1H-pyrazole-4-sulfonamide is that it is a specific activator of AMPK and does not activate other kinases in cells. This makes it a useful tool for studying the role of AMPK in cellular metabolism and energy homeostasis. However, one limitation of N-(1-adamantylmethyl)-1-ethyl-1H-pyrazole-4-sulfonamide is that it can be toxic at high concentrations, which can limit its use in cell culture experiments.

Future Directions

There are several future directions for research on N-(1-adamantylmethyl)-1-ethyl-1H-pyrazole-4-sulfonamide. One area of research is the development of more potent and selective activators of AMPK. Another area of research is the investigation of the long-term effects of N-(1-adamantylmethyl)-1-ethyl-1H-pyrazole-4-sulfonamide on metabolic health and disease. Additionally, the potential use of N-(1-adamantylmethyl)-1-ethyl-1H-pyrazole-4-sulfonamide as a therapeutic agent for the treatment of metabolic disorders such as diabetes and obesity warrants further investigation.

Scientific Research Applications

N-(1-adamantylmethyl)-1-ethyl-1H-pyrazole-4-sulfonamide has been extensively studied for its potential therapeutic applications in the treatment of metabolic disorders such as diabetes and obesity. It has been shown to improve glucose uptake and insulin sensitivity in skeletal muscle cells, as well as increase fatty acid oxidation and decrease lipid accumulation in liver cells. N-(1-adamantylmethyl)-1-ethyl-1H-pyrazole-4-sulfonamide has also been shown to have anti-inflammatory effects and to protect against oxidative stress in cells.